Cas no 2090-08-6 (barium P-toluenesulfonate)

• Product Name: barium P-toluenesulfonate
• CAS No: 2090-08-6
• MF: C₁₄H₁₄BaO₆S₂
• MW: 479.714357852936
• CID: 910759
• PubChem ID: 80303
• Update Time: 2025-04-19

barium P-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• barium P-toluenesulfonate
• AC1L2Z6J
• AG-E-53479
• AR-1H7719
• barium bis(4-methylbenzenesulfonate)
• barium di(toluene-4-sulfonate)
• Barium di(toluene-4-sulphonate)
• barium(2+)
• Ba-Salz von p-Toluolsulfonsaeure
• CTK4E5414
• EINECS 218-237-5
• p-toluenesulfonic acid,barium salt
• toluene-4-sulfonic acid , barium compound
• Toluol-4-sulfonsaeure, Barium-Verbindung
• DTXSID80175048
• 2090-08-6
• Barium toluene-P-sulfonate
• SCHEMBL1086837
• barium(2+);4-methylbenzenesulfonate
• NSC 147486
• NS00081827
• barium p-toluene sulphonate
• barium(2+); 4-methylbenzenesulfonate
• barium 4-methylbenzenesulfonate

• Inchi： 1S/2C7H8O3S.Ba/c2*1-6-2-4-7(5-3-6)11(8,9)10;/h2*2-5H,1H3,(H,8,9,10);/q;;+2/p-2
• InChI Key： JTRGEBZVNIQMHI-UHFFFAOYSA-L
• SMILES： [Ba+2].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 479.928428g/mol
• Monoisotopic Mass: 479.928428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: White crystals or powders.
• Solubility: Soluble in hot water, insoluble in organic solvents

barium P-toluenesulfonate Security Information

• Hazard Category Code： 20/22
• Safety Instruction： 28
• Hazardous Material Identification：
• Risk Phrases：20/22